Cas no 886762-88-5 (7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 886762-88-5
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD07374054
• CID: 2187955
• Update Time: 2025-05-25

7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 7,8-Dichloro-3,4-dihydro-2h-chromen-4-ylamine
• 7,8-dichloro-3,4-dihydro-2H-chromen-4-amine
• 7,8-DICHLOROCHROMAN-4-AMINE
• 7,8-DICHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• (S)-7,8-DICHLOROCHROMAN-4-AMINE
• (R)-7,8-DICHLOROCHROMAN-4-AMINE
• AB38631
• 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine

• MDL： MFCD07374054
• Inchi： 1S/C9H9Cl2NO/c10-6-2-1-5-7(12)3-4-13-9(5)8(6)11/h1-2,7H,3-4,12H2
• InChI Key： WUGRPYNFTPEPAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1OCCC2N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Topological Polar Surface Area: 35.2

Additional information on 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine

Professional Introduction to Compound with CAS No. 886762-88-5 and Product Name: 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine

Compound with the CAS number 886762-88-5 and the product name 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic aromatic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 7,8-dichloro and 3,4-dihydro substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry exploration.

The 7,8-dichloro moiety in the molecule introduces electron-withdrawing effects, which can modulate the electronic properties of the benzopyran core. This modification is strategically important as it can influence the compound's interactions with biological targets, such as enzymes and receptors. The presence of these chlorine atoms also enhances the compound's lipophilicity, a crucial factor in drug absorption and distribution within the body. Additionally, the 3,4-dihydro ring system provides a flexible framework that can be further modified to optimize pharmacokinetic profiles and target specificity.

The amine group at the 4-position of the benzopyran ring is another critical feature of this compound. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical interactions. In drug design, amine functionalities are often incorporated to improve binding affinity and selectivity. The specific positioning of the amine group in this molecule allows for interactions with polar residues in biological targets, potentially leading to high-affinity binding and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies using molecular docking simulations have shown that compounds with similar structures to 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine can effectively bind to a variety of protein targets. These simulations have been instrumental in identifying potential drug candidates for diseases such as cancer and inflammatory disorders. The ability to predict binding affinities and optimize molecular structures has significantly accelerated the drug discovery process.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary experiments suggest that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For instance, researchers have observed notable activity against enzymes involved in inflammation and cell proliferation. These findings are particularly promising given the growing interest in developing small-molecule inhibitors for these pathways. Further investigation is warranted to fully characterize its mechanism of action and therapeutic potential.

The synthesis of 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as transition-metal catalysis have been employed to achieve high yields and purity levels. The synthesis pathway also highlights the importance of protecting group strategies in complex molecule construction. These synthetic advancements not only facilitate the production of this compound but also contribute to broader developments in synthetic organic chemistry.

The pharmacological profile of this compound is being further refined through structure-activity relationship (SAR) studies. By systematically modifying specific parts of its structure, researchers aim to enhance its potency and reduce potential side effects. SAR studies provide critical insights into how structural changes affect biological activity, guiding the development of next-generation analogs with improved properties. This iterative approach is fundamental to optimizing lead compounds for clinical use.

Emerging research also explores the potential use of this compound in combination therapies. Studies indicate that combining multiple drugs can synergistically enhance therapeutic outcomes by targeting different aspects of a disease pathway. The unique properties of 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine make it an attractive candidate for such combinations. By pairing it with other agents that act on complementary targets, clinicians may be able to achieve more comprehensive treatment regimens.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As research progresses on compounds like 7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine, adherence to these standards will be crucial for advancing them toward clinical applications. Collaborative efforts between academia and industry are essential to navigate these regulatory hurdles efficiently.

Future directions in research may include exploring derivatives of this compound that exhibit improved pharmacokinetic properties or enhanced selectivity for specific targets. Techniques such as biocatalysis and flow chemistry are being increasingly utilized to streamline synthetic routes and produce complex molecules more efficiently. These innovations hold promise for accelerating the discovery and development pipeline.

In conclusion,7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-amine (CAS No: 886762-88-5) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique chemical features position it as a valuable tool for further medicinal chemistry exploration and drug development efforts aimed at addressing unmet medical needs.